Cas no 1312478-63-9 (1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-)

1H-Pyrazole, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, is a boronic ester-functionalized pyrazole derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable boronate moiety enhances reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex biaryl structures in pharmaceutical and materials science applications. The tetramethyl dioxaborolane group improves handling stability and solubility in organic solvents, facilitating synthetic workflows. This compound is particularly useful in medicinal chemistry for the development of heterocyclic scaffolds, offering precise control over molecular architecture. High purity and consistent performance ensure reliable results in demanding synthetic environments.
1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl- structure
1312478-63-9 structure
Product Name:1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-
CAS No:1312478-63-9
MF:C15H19BN2O2
MW:270.134563684464
MDL:MFCD22207179
CID:3163410
PubChem ID:67249134
Update Time:2025-06-08

1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • 4-Pyrazol-1-yl-phenylboronic acid pinacol ester
    • 4-Pyrazolyl-benzene boronic ester
    • MCC47863
    • EN300-1718168
    • 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
    • MFCD22207179
    • DB-111139
    • CS-0342557
    • 1312478-63-9
    • SB32778
    • 889-666-9
    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
    • 1-(4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
    • SCHEMBL2016964
    • GEHYGTZFIJRNRN-UHFFFAOYSA-N
    • HS-3765
    • Z2049757149
    • 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
    • 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
    • 1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-
    • MDL： MFCD22207179
    • Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-6-8-13(9-7-12)18-11-5-10-17-18/h5-11H,1-4H3
    • InChI Key： GEHYGTZFIJRNRN-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=CC=2)N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 270.1539580Da
  • Monoisotopic Mass: 270.1539580Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų

1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl- Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Chemenu
CM133820-1g
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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 1312478-63-9 97%
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 ￥2299.0 2022-03-01
abcr
AB512462-250 mg
4-Pyrazolyl-benzene boronic ester; .
 1312478-63-9
250MG
 €270.50 2023-04-18
abcr
AB512462-1 g
4-Pyrazolyl-benzene boronic ester; .
 1312478-63-9
1g
 €394.60 2023-04-18

1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1312478-63-9)1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-
Order Number:A1024220
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:30
Price ($):3249.0
Email:sales@amadischem.com

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1312478-63-9 (1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-) Related Products

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Amadis Chemical Company Limited
(CAS:1312478-63-9)1h-Pyrazole, 1-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl-
A1024220
Purity:99%
Quantity:25g
Price ($):3249.0
Email